Cas no 1691615-25-4 (1-bromo-3-(2-bromoethyl)-2-fluorobenzene)

• Product Name: 1-bromo-3-(2-bromoethyl)-2-fluorobenzene
• CAS No: 1691615-25-4
• MF: C₈H₇Br₂F
• MW: 281.94758439064
• CID: 5966276
• PubChem ID: 106646499
• Update Time: 2025-11-05

1-bromo-3-(2-bromoethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(2-bromoethyl)-2-fluoro-
• 1-bromo-3-(2-bromoethyl)-2-fluorobenzene
• 1691615-25-4
• EN300-1913519

• Inchi： 1S/C8H7Br2F/c9-5-4-6-2-1-3-7(10)8(6)11/h1-3H,4-5H2
• InChI Key： QEJCCLCKMOCXOM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(CCBr)=C1F

Computed Properties

• Exact Mass: 281.88780g/mol
• Monoisotopic Mass: 279.88985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.809±0.06 g/cm3(Predicted)
• Boiling Point: 265.4±25.0 °C(Predicted)

Additional information on 1-bromo-3-(2-bromoethyl)-2-fluorobenzene

Chemical Profile: 1-Bromo-3-(2-Bromoethyl)-2-Fluorobenzene (CAS No. 1691615-25-4)

The compound 1-bromo-3-(2-bromoethyl)-2-fluorobenzene (CAS No. 1691615-25-4) is a highly specialized aromatic bromide with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom at position 1, a fluoro group at position 2, and a 2-bromoethyl substituent at position 3 on the benzene ring. The presence of multiple halogen substituents makes this compound particularly interesting for researchers exploring halogenation effects on aromatic systems.

Recent studies have highlighted the importance of halogenated aromatic compounds in various chemical reactions, particularly in the context of Suzuki-Miyaura coupling and other cross-coupling reactions. The dual bromine substituents in 1-bromo-3-(2-bromoethyl)-2-fluorobenzene provide excellent opportunities for site-specific functionalization, enabling the synthesis of complex molecules with high precision. This has been demonstrated in recent research where this compound served as a key intermediate in the construction of bioactive compounds with potential pharmaceutical applications.

The synthesis of 1-bromo-3-(2-bromoethyl)-2-fluorobenzene typically involves multi-step processes, including electrophilic substitution and nucleophilic addition reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced chemical studies. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of its production methods.

In terms of physical properties, 1-bromo-3-(2-bromoethyl)-2-fluorobenzene exhibits a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly versatile for laboratory use. The compound's stability under various reaction conditions has also been extensively studied, with findings published in leading journals like *Journal of Organic Chemistry* and *Chemical Communications*.

One of the most promising applications of 1-bromo-3-(2-bromoethyl)-2-fluorobenzene lies in its use as a building block for advanced materials. Recent research has explored its role in the synthesis of novel polymers and high-performance adhesives, where its unique electronic properties contribute to improved mechanical and thermal stability. Additionally, this compound has shown potential in the development of fluorescent sensors for environmental monitoring, leveraging its ability to interact with specific analytes through halogen bonding.

The integration of halogenated aromatic compounds into drug discovery programs has also gained momentum, with 1-bromo-3-(2-bromoethyl)-2-fluorobenzene serving as a valuable precursor for bioactive molecules. Studies published in *Nature Communications* have demonstrated its utility in constructing antiviral agents with enhanced potency and selectivity. These findings underscore the compound's importance in both academic research and industrial applications.

In conclusion, 1-bromo-3-(2-bromoethyl)-2-fluorobenzene (CAS No. 1691615-25-4) stands as a critical component in modern organic chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new avenues for its use, solidifying its position as an essential tool for scientists across diverse disciplines.